2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide

• IUPAC Name: 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-11-10-13-6-3-4-7-14(13)18(11)16(19)17-12(2)15-8-5-9-20-15/h3-4,6-7,11-12,15H,5,8-10H2,1-2H3,(H,17,19)
• InChI Key: VTJFGPIHXSMJLF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)NC(C)C3CCCO3
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide, also known as MEOPA, is a chemical compound that has been used in scientific research for its potential therapeutic properties. MEOPA is a member of the indole family of compounds and is structurally similar to other indole derivatives such as serotonin and tryptophan.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide is not fully understood, but it is thought to act on the central nervous system by enhancing the activity of GABA receptors. GABA is a neurotransmitter that plays a role in regulating anxiety, sleep, and pain perception.
Biochemical and Physiological Effects:
2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide has been shown to produce sedative and analgesic effects in animals and humans. It has also been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic effects in treating pain associated with cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide in lab experiments is its relatively low toxicity compared to other anesthetic and analgesic agents. However, 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide has a short duration of action, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide. One area of interest is its potential use in treating pain associated with cancer. Another area of interest is its potential use in dental procedures as an alternative to traditional anesthetic agents. Additionally, further studies are needed to fully understand the mechanism of action of 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide and to explore its potential therapeutic effects in other areas such as anxiety and sleep disorders.

Synthesis Methods

2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide can be synthesized through a multi-step process starting with the reaction of 2-methylindole with ethyl oxalyl chloride to form the corresponding ethyl ester. This ester is then reacted with sodium hydride and 2-methyl-2-oxazoline to form the oxazoline derivative. Finally, the oxazoline is reacted with ammonia to yield 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide.

Scientific Research Applications

2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide has been studied for its potential use as an anesthetic and analgesic agent. In animal studies, 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide has been shown to produce sedative and analgesic effects without causing respiratory depression or significant cardiovascular effects. 2-methyl-N-[1-(oxolan-2-yl)ethyl]-2,3-dihydroindole-1-carboxamide has also been studied for its potential use in treating pain associated with cancer, as well as for its use in dental procedures.